Cas no 1361386-54-0 (5-(Tert-butyl)isoindolin-1-one)

• Product Name: 5-(Tert-butyl)isoindolin-1-one
• CAS No: 1361386-54-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 2145258
• Update Time: 2025-10-24

5-(Tert-butyl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-tert-butylisoindolin-1-one
• 5-(tert-butyl)isoindolin-1-one
• YMBHALKPLMZOAA-UHFFFAOYSA-N
• 5-(Tert-butyl)isoindolin-1-one

• Inchi： 1S/C12H15NO/c1-12(2,3)9-4-5-10-8(6-9)7-13-11(10)14/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： YMBHALKPLMZOAA-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(C=C2CN1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 29.1

Additional information on 5-(Tert-butyl)isoindolin-1-one

Professional Introduction to Compound with CAS No. 1361386-54-0 and Product Name: 5-(Tert-butyl)isoindolin-1-one

5-(Tert-butyl)isoindolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1361386-54-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the isoindoline class, characterized by a bicyclic structure consisting of a benzene ring fused with a pyrrole-like ring system. The presence of a tert-butyl substituent at the 5-position introduces steric and electronic effects that make this molecule particularly interesting for medicinal chemistry applications.

The tert-butyl group enhances the lipophilicity of the molecule, which is a crucial factor in drug design for improving membrane permeability and oral bioavailability. This feature, combined with the rigid structure of the isoindoline core, makes 5-(Tert-butyl)isoindolin-1-one a versatile scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry have highlighted its potential as a building block for small-molecule inhibitors targeting various biological pathways.

In the realm of drug discovery, 5-(Tert-butyl)isoindolin-1-one has been explored as a precursor for more complex pharmacophores. Its unique structural motif allows for modifications at multiple positions, enabling chemists to fine-tune properties such as solubility, binding affinity, and metabolic stability. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The isoindolin-1-one core is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions.

Recent studies have demonstrated the utility of 5-(Tert-butyl)isoindolin-1-one in designing molecules that interact with protein kinases, which are pivotal in cell signaling networks. By leveraging its rigid framework, researchers have synthesized analogs that exhibit potent activity against kinases implicated in diseases such as leukemia and rheumatoid arthritis. The tert-butyl substituent, in particular, plays a critical role in optimizing binding interactions by providing steric hindrance that prevents off-target effects.

The synthesis of 5-(Tert-butyl)isoindolin-1-one typically involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have further streamlined its preparation, allowing for rapid diversification of its structural derivatives.

From a biochemical perspective, the pharmacological profile of 5-(Tert-butyl)isoindolin-1-one has been extensively studied. Preclinical data suggest that it exhibits low toxicity profiles while maintaining high selectivity for target enzymes. This balance is essential for developing safe and effective drugs. Additionally, its stability under various physiological conditions enhances its suitability for formulation into oral or injectable pharmaceuticals.

The growing interest in isoindoline derivatives has spurred innovation in their application across different therapeutic areas. For example, researchers are investigating how modifications to the tert-butyl group can influence the molecule's electronic properties, thereby tuning its biological activity. Such modifications may lead to breakthroughs in treating neurological disorders and infectious diseases where precise molecular targeting is required.

In conclusion, 5-(Tert-butyl)isoindolin-1-one (CAS No. 1361386-54-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and drug design principles, position it as a valuable tool for creating next-generation therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.